Cas no 2034368-77-7 (4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• CAS No: 2034368-77-7
• MF: C₁₄H₁₅N₅O₃
• MW: 301.300602197647
• CID: 5378566
• Update Time: 2025-08-02

4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• (2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-(1,2-oxazol-5-yl)methanone
• 4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C14H15N5O3/c20-13(12-1-2-16-22-12)19-8-10-7-15-14(17-11(10)9-19)18-3-5-21-6-4-18/h1-2,7H,3-6,8-9H2
• InChI Key： RWBHUBISYARYAQ-UHFFFAOYSA-N
• SMILES： C(N1CC2=CN=C(N3CCOCC3)N=C2C1)(C1ON=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

Comprehensive Overview of 4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine (CAS No. 2034368-77-7)

The compound 4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine (CAS No. 2034368-77-7) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This unique structure combines a pyrrolopyrimidine core with a morpholine moiety and an oxazole carbonyl group, making it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the most compelling aspects of 4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine is its structural versatility. The pyrrolopyrimidine scaffold is known for its ability to mimic purine bases, allowing it to interact with a wide range of biological targets. The addition of the morpholine ring enhances solubility and bioavailability, while the oxazole carbonyl group provides a handle for further chemical modifications. This combination makes the compound an attractive starting point for the development of novel therapeutics.

In recent years, the scientific community has shown a growing interest in kinase inhibitors, driven by the need for more effective treatments for cancer and autoimmune disorders. 4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine has been identified as a potential lead compound in this area, with preliminary studies suggesting its ability to modulate key signaling pathways. Its unique structure allows it to bind selectively to specific kinase domains, reducing the risk of off-target effects—a common challenge in drug development.

The synthesis of 4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine involves a multi-step process that highlights the ingenuity of modern organic chemistry. Researchers typically start with the construction of the pyrrolopyrimidine core, followed by the introduction of the morpholine and oxazole carbonyl groups. Each step requires precise control of reaction conditions to ensure high yield and purity. The compound's synthetic accessibility has made it a popular subject for academic and industrial research, with several patents already filed for its derivatives.

Beyond its potential as a therapeutic agent, 4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine is also being explored for its applications in chemical biology. Its ability to serve as a molecular probe allows scientists to study complex biological systems with unprecedented precision. For example, it can be used to investigate protein-protein interactions or to map the activity of enzymes in real time. These applications are particularly relevant in the era of personalized medicine, where understanding the molecular basis of disease is paramount.

The market for heterocyclic compounds like 4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine is expanding rapidly, driven by advancements in drug discovery and diagnostics. Pharmaceutical companies are increasingly investing in the development of novel scaffolds that offer improved efficacy and safety profiles. This compound, with its unique combination of features, is well-positioned to meet these demands. Its commercial potential is further enhanced by the growing interest in small-molecule therapeutics and the rise of precision medicine.

In conclusion, 4-[6-(1,2-oxazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine (CAS No. 2034368-77-7) represents a fascinating intersection of chemistry and biology. Its structural complexity, synthetic versatility, and potential therapeutic applications make it a compound of great interest to researchers and industry professionals alike. As the field of medicinal chemistry continues to evolve, this molecule is likely to play a significant role in shaping the future of drug development and biomedical research.